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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N4-Acetylsulfamethoxazole-d4, a

deuterated metabolite of the antibiotic sulfamethoxazole. It is primarily used as an internal

standard in quantitative analytical methods, such as mass spectrometry, for pharmacokinetic

studies, drug metabolism research, and environmental analysis. This document outlines its

commercial suppliers, key technical data, relevant biochemical pathways, and example

experimental protocols.

Commercial Suppliers and Technical Data
N4-Acetylsulfamethoxazole-d4 is available from specialized chemical suppliers as an

analytical standard. The table below summarizes the technical specifications from prominent

vendors.
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Parameter LGC Standards[1] Invivochem[2]

Product Name
N-Acetyl Sulfamethoxazole-d4

(major)
N4-Acetylsulfamethoxazole-d4

CAS Number 1215530-54-3 1215530-54-3

Molecular Formula C₁₂H₉D₄N₃O₄S C₁₂H₉D₄N₃O₄S

Molecular Weight 299.34 g/mol 299.34 g/mol

Purity >95% (HPLC) ≥98%

Product Format Neat Powder

Storage -20°C

Powder: -20°C (3 years), 4°C

(2 years) In solvent: -80°C (6

months)

Intended Use Reference Material Research Use Only

Note: Several suppliers, including Sigma-Aldrich, Santa Cruz Biotechnology, and APExBIO,

offer the non-deuterated N4-Acetylsulfamethoxazole (CAS: 21312-10-7), which can be used as

a reference standard for impurity analysis or as a calibrant.[3][4]

Biochemical Pathways and Mechanism of Action
N4-Acetylsulfamethoxazole is the primary metabolite of sulfamethoxazole, an antibiotic that

functions by inhibiting bacterial folic acid synthesis.[5] The deuterated form serves as a stable

isotope-labeled internal standard to accurately quantify the parent drug or its metabolite in

biological matrices.
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Metabolism of Sulfamethoxazole
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Mechanism of Action of Sulfamethoxazole
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Quantitative Analysis Workflow

1. Obtain Sample
(e.g., Plasma, Urine)

2. Spike with IS
(N4-Acetylsulfamethoxazole-d4)

3. Sample Preparation
(e.g., Protein Precipitation, SPE)

4. LC-MS/MS Analysis

5. Data Processing

6. Quantify Analyte
(Ratio of Analyte Area / IS Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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